BENGHE Foundational & Exploratory

Check Availability & Pricing

Propyl Chloroacetate: A Technical Guide for
Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Propyl chloroacetate
CAS No.: 5396-24-7
Cat. No.: B1294312
Get Quote
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CAS Number: 5396-24-7

This technical guide provides an in-depth overview of propyl chloroacetate, a versatile
reagent in organic synthesis. The document is intended for researchers, scientists, and
professionals in the field of drug development, offering comprehensive data on its properties, a
detailed experimental protocol for its synthesis, and a key application in pharmaceutical
manufacturing.

Core Properties of Propyl Chloroacetate

Propyl chloroacetate is a colorless liquid with a characteristically pungent odor. It is an ester
of chloroacetic acid and propanol, and its utility in organic synthesis stems from the presence of
a reactive C-Cl bond, making it an effective alkylating agent.

Physicochemical and Spectroscopic Data
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The fundamental physicochemical and spectroscopic properties of propyl chloroacetate are

summarized in the tables below for easy reference and comparison.

Identifier Value Source

IUPAC Name propyl 2-chloroacetate --INVALID-LINK--
CAS Number 5396-24-7 --INVALID-LINK--
Molecular Formula C5H9CIO2 --INVALID-LINK--
Molecular Weight 136.58 g/mol --INVALID-LINK--
Canonical SMILES CCcCcocC(=0)ccl --INVALID-LINK--
InChl Key QIZNRCWAXUGABH- --INVALID-LINK--

UHFFFAOYSA-N

Property Value Source

Boiling Point 164 °C at 760 mmHg --INVALID-LINK--
Density 1.084 g/cm3 --INVALID-LINK--
Flash Point 69.3 °C --INVALID-LINK--
Water Solubility Slightly soluble --INVALID-LINK--
Refractive Index 1.419 --INVALID-LINK--
Vapor Pressure 2.01 mmHg at 25°C --INVALID-LINK--

Synthesis of Propyl Chloroacetate via Fischer
Esterification

Propyl chloroacetate is commonly synthesized through the Fischer esterification of
chloroacetic acid with n-propanol, using a strong acid as a catalyst. This method is efficient and
scalable.

Experimental Protocol
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The following protocol is a general yet detailed procedure for the synthesis of propyl
chloroacetate.

Materials:

e Chloroacetic acid

e n-Propanol

e Concentrated sulfuric acid

o Ethyl ether

e 10% Sodium bicarbonate solution

e Anhydrous sodium sulfate

o Cold water

Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine chloroacetic acid (20
mmol) and n-propanol (60 mL).

o Carefully add concentrated sulfuric acid (1 mL) to the mixture while stirring.

o Heat the reaction mixture to reflux and maintain for 6 hours.[1]

 After the reaction is complete, allow the mixture to cool to room temperature.

* Remove the excess n-propanol using a rotary evaporator.

e Pour the residue into cold water.

o Transfer the aqueous mixture to a separatory funnel and extract with ethyl ether (100 mL).

o Wash the organic layer sequentially with 10% sodium bicarbonate solution until the aqueous
layer is neutral to pH paper.
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Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the ethyl ether by rotary evaporation to yield the crude propyl chloroacetate.[1]

For further purification, the crude product can be distilled under reduced pressure.
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Synthesis and Purification Workflow for Propyl Chloroacetate.

Applications in Drug Development

Chloroacetic acid and its esters are important building blocks in the pharmaceutical industry,
primarily utilized as alkylating agents to introduce a carboxymethyl group or its ester equivalent.

[2]

Role in the Synthesis of Naproxen

A notable application of a propyl chloroacetate analogue, isopropyl chloroacetate, is in the
synthesis of the non-steroidal anti-inflammatory drug (NSAID) Naproxen.[3] In a patented
method, isopropyl chloroacetate is used in a condensation reaction with 6-methoxy-2-
acetonaphthalene.[3] This reaction is a key step in building the core structure of Naproxen. The
subsequent steps involve hydrolysis of the ester and other transformations to yield the final
active pharmaceutical ingredient (API).

The use of propyl or isopropyl chloroacetate in this context highlights its role as a key reagent
for forming new carbon-carbon bonds in the synthesis of complex drug molecules.
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Role of Isopropyl Chloroacetate in a Synthetic Route to Naproxen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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